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Compound of Interest

Compound Name: Biotin-C5-Azide

Cat. No.: B6286292

For researchers, scientists, and drug development professionals, the integration of biotin tags
into biomolecules via click chemistry is a powerful tool. Biotin-C5-Azide is a key reagent in this
process, enabling the efficient and specific labeling of alkyne-modified molecules. While an
invaluable compound, its azide functional group necessitates stringent safety and handling
protocols. This guide provides a comprehensive overview of the safety considerations, handling
procedures, and emergency responses associated with Biotin-C5-Azide to ensure a safe
laboratory environment.

Chemical and Physical Properties

Biotin-C5-Azide is an organic molecule containing a biotin moiety, a C5 linker, and a terminal
azide group. While many supplier Safety Data Sheets (SDS) for Biotin-C5-Azide and similar
biotin-azide compounds indicate that it is not classified as a hazardous substance under GHS
and CLP regulations, the presence of the azide group warrants careful handling due to the
potential hazards associated with this class of compounds.[1][2]

Table 1: Physical and Chemical Properties of Biotin-C5-Azide
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Property Value Source
Molecular Formula C10H17N50S [3114]
Molecular Weight 255.34 g/mol

White to off-white or creamy-

Appearance ] ]
white powder/solid
Solubility Soluble in DMSO
Storage Temperature -20°C is recommended
) Typically >95% or >98%
Purity

(HPLC)

Hazard Identification and Stability Assessment

The primary hazard associated with Biotin-C5-Azide stems from its azide functional group.
Organic azides are energetic materials that can be sensitive to heat, shock, friction, and light,
posing potential explosion hazards. They can also be acutely toxic.

A key indicator of the stability of an organic azide is the ratio of carbon and oxygen atoms to
nitrogen atoms. A general guideline is that the compound is more stable when this ratio is
greater than or equal to 3.

For Biotin-C5-Azide (C10H17N50S): (Number of Carbon atoms + Number of Oxygen atoms) /
Number of Nitrogen atoms = (10 + 1) /5=2.2

Since this ratio is between 1 and 3, Biotin-C5-Azide should be handled with care, stored at low
temperatures, and used in solution when possible. It is advisable to handle it as a potentially
explosive compound, especially in its pure, solid form.

Table 2: Hazard Identification for Biotin-C5-Azide
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Hazard

Description

Mitigation Measures

Explosive Potential

As an organic azide, it may be
sensitive to heat, shock,
friction, or light, and could

decompose violently.

Avoid heating, grinding, and
exposure to strong light. Use
appropriate shielding. Handle

small quantities.

While specific toxicity data for
Biotin-C5-Azide is limited,

many organic azides are

Handle in a chemical fume

hood. Wear appropriate

Toxicity i o ] ]
considered acutely toxic if personal protective equipment
inhaled, ingested, or absorbed (PPE). Avoid generating dust.
through the skin.

Reacts violently with strong

oxidizing agents. Can form

highly explosive heavy metal

azides upon contact with Use non-metal spatulas and
heavy metals (e.g., copper, equipment. Avoid contact with

Reactivity lead, silver, mercury). Reacts incompatible materials. Store

with acids to form highly toxic
and explosive hydrazoic acid.
Can form explosive

compounds with halogenated
solvents like dichloromethane

and chloroform.

away from acids and heavy
metals. Do not use

halogenated solvents.

Safe Handling and Experimental Protocol

A strict adherence to established protocols is crucial for minimizing risks when working with

Biotin-C5-Azide.

o Work on a Small Scale: Always begin with the smallest possible quantity for any reaction.

e Use a Chemical Fume Hood: All manipulations of Biotin-C5-Azide, especially in its solid

form, must be conducted in a certified chemical fume hood.
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» Utilize a Blast Shield: A portable blast shield should be placed between the user and the
experimental apparatus inside the fume hood.

» Avoid Friction and Shock: Handle Biotin-C5-Azide gently. Avoid grinding the solid or using
ground glass joints.

o Material Compatibility: Use plastic, ceramic, or glass equipment to avoid the formation of
shock-sensitive metal azides. Do not use metal spatulas.

e Solvent Choice: Never use halogenated solvents such as dichloromethane or chloroform
with azides.

The following PPE must be worn when handling Biotin-C5-Azide:

o Eye Protection: Safety glasses or splash goggles are mandatory. A face shield may be
necessary if a blast shield is not feasible.

e Hand Protection: Wear compatible chemical-resistant gloves. Given the high toxicity of some
azides, wearing double gloves (e.g., nitrile gloves) is a good practice.

e Protective Clothing: A lab coat must be worn.

The following is a generalized protocol for using Biotin-C5-Azide in a copper-catalyzed click
reaction. Note: This is a template and should be adapted based on the specific experimental
requirements and a thorough risk assessment.

e Preparation:

o Ensure the work area in the chemical fume hood is clean and free of incompatible
materials.

o Place a blast shield in front of the reaction setup.
o Don the appropriate PPE.

» Reagent Preparation:
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o If starting with solid Biotin-C5-Azide, carefully weigh the required amount using a non-
metal spatula.

o Dissolve the Biotin-C5-Azide in a suitable solvent (e.g., DMSO) to create a stock solution.
It is generally safer to handle azides in solution.

o Reaction Setup:

o In a reaction vessel, combine the alkyne-containing molecule with the Biotin-C5-Azide
solution in the chosen solvent system.

o Add the copper catalyst and any necessary ligands or reducing agents.

o Stir the reaction at the appropriate temperature. Avoid heating if possible, or use carefully
controlled heating with appropriate safety measures.

o Work-up and Purification:
o Quench the reaction as appropriate for the specific protocol.

o Purify the biotinylated product using methods such as precipitation or chromatography.
Avoid concentrating azide-containing reaction mixtures through rotary evaporation or
distillation.

e Decontamination and Disposal:
o Decontaminate all equipment that came into contact with the azide.

o Dispose of all azide-containing waste in a designated, clearly labeled waste container. Do
not mix azide waste with acidic or heavy metal waste.

Storage and Disposal

o Storage: Store Biotin-C5-Azide in a tightly sealed container in a cool, dry, and well-
ventilated place, away from light. The recommended storage temperature is -20°C. Store
away from incompatible materials, especially acids and heavy metals.
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o Disposal: All Biotin-C5-Azide waste, including dilute solutions, must be disposed of as
hazardous waste through an approved chemical waste program. Never pour azide solutions
down the drain, as they can react with lead or copper pipes to form explosive metal azides.

Emergency Procedures

« Spills:

Evacuate the area.

o

[¢]

Wear appropriate PPE, including respiratory protection if dust is present.

o

For small spills, mechanically take up the material and place it in a suitable container for
disposal. Avoid creating dust.

o

Ventilate the area and wash the spill site after material pickup is complete.
» Skin Contact:
o Immediately wash the affected area with plenty of water.
o Remove contaminated clothing.
o Seek medical attention if irritation persists.
e Eye Contact:
o Rinse cautiously with water for several minutes.
o Remove contact lenses if present and easy to do.
o Seek medical attention.
e Inhalation:
o Move the person to fresh air.

o Seek medical attention if symptoms occur.
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 Ingestion:
o Rinse mouth with water.
o Seek medical advice if you feel unwell.

Visual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Biotin-C5-Azide in

a laboratory setting.
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Conduct Risk Assessment
- Review SDS
- Assess C:N Ratio
- Identify Hazards

Don Appropriate PPE
- Safety Goggles/Face Shield
- Lab Coat
- Double Nitrile Gloves

Prepare Workspace
- Chemical Fume Hood
- Blast Shield
- No Incompatible Materials

Handle Biotin-C5-Azide
- Work on Small Scale
- Use Non-Metal Spatula
- Prepare Solution if Possible

Perform Reaction
- Avoid High Temperatures
- No Halogenated Solvents
- Monitor Reaction

Work-up & Purification
- Quench Reaction Safely
- Avoid Rotary Evaporation of Azide Solutions
- Purify Product

Waste Disposal
- Segregate Azide Waste
- Clearly Label Container
- No Acid or Metal Contamination

Decontaminate & Clean
- Clean Glassware
- Wipe Down Work Area

End of Experiment

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of Biotin-C5-Azide.
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By adhering to these guidelines, researchers can safely and effectively utilize Biotin-C5-Azide
in their experimental workflows, harnessing its capabilities while minimizing potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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